Cas no 677-25-8 (Ethenesulfonyl fluoride)

• Product Name: Ethenesulfonyl fluoride
• CAS No: 677-25-8
• MF: C₂H₃FO₂S
• MW: 110.107423067093
• CID: 519444
• PubChem ID: 329765803
• Update Time: 2025-04-24

Ethenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonyl fluoride
• ESF Vinyl sulfonyl fluoride
• ETHYLENESULFONYL FLUORIDE
• ethylenesulphonyl fluoride
• ESF
• Vinyl sulfonyl fluoride
• UNII-FK3AZ38DKJ
• Vinylsulfonylfluoride
• FK3AZ38DKJ
• DTXSID7073226
• 677-25-8
• NS00041940
• BYPHZHGVWNKAFC-UHFFFAOYSA-N
• vinylsulfonyl fluoride
• CS-0197774
• Ethenesulfonylfluoride
• SY041139
• V0143
• C2H3FO2S
• AKOS000122495
• J-521352
• EN300-07504
• Ethenesulfonyl fluoride, 95%
• EINECS 211-640-7
• SCHEMBL331339
• MFCD00051388
• BS-12661
• DTXCID1044984

• MDL： MFCD00051388
• Inchi： 1S/C2H3FO2S/c1-2-6(3,4)5/h2H,1H2
• InChI Key： BYPHZHGVWNKAFC-UHFFFAOYSA-N
• SMILES： S(C=C)(=O)(=O)F

Computed Properties

• Exact Mass: 193.95200
• Monoisotopic Mass: 109.98377867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.328 g/mL at 25 °C
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.385
• PSA: 85.04000
• LogP: 1.74660

Ethenesulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301 + H311 + H331-H314-H335-H341
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2920 3(8) / PGII
• WGK Germany：3
• Hazard Category Code： 23/24/25-34-68
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on Ethenesulfonyl fluoride

Introduction to Ethenesulfonyl fluoride (CAS No. 677-25-8)

Ethenesulfonyl fluoride, with the chemical formula C₂H₂FO₃S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 677-25-8, identifies it as a unique and versatile chemical entity with broad applications. This compound is particularly valued for its role in the synthesis of various sulfonyl-containing derivatives, which are crucial in the development of pharmaceuticals and agrochemicals.

The molecular structure of Ethenesulfonyl fluoride consists of an ethylene backbone substituted with a sulfonyl group and a fluorine atom. This configuration imparts unique reactivity, making it an excellent intermediate in organic synthesis. The presence of the fluorine atom enhances the electrophilicity of the sulfonyl group, facilitating its participation in nucleophilic substitution reactions. These reactions are fundamental in constructing complex molecular frameworks, which are often required in drug design and material science.

In recent years, Ethenesulfonyl fluoride has garnered attention for its applications in medicinal chemistry. Researchers have leveraged its reactivity to develop novel sulfonamide-based drugs, which exhibit promising biological activities. Sulfonamides are a class of heterocyclic compounds known for their antimicrobial, anti-inflammatory, and antiviral properties. The introduction of fluorine into these molecules often enhances their metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Ethenesulfonyl fluoride is its utility in cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating complex organic molecules. For instance, Suzuki-Miyaura cross-coupling reactions have been employed to introduce aryl groups into sulfonylfluoride derivatives, expanding their structural diversity. Such modifications have led to the discovery of new drug candidates with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored the use of Ethenesulfonyl fluoride in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including viral replication and inflammation. Inhibiting these enzymes can lead to therapeutic benefits, making them attractive targets for drug development. Sulfonylfluoride-based inhibitors have shown efficacy in preclinical studies, highlighting the compound's potential as a pharmacophore.

Beyond pharmaceuticals, Ethenesulfonyl fluoride finds applications in materials science. Its ability to participate in polymerization reactions makes it valuable for developing advanced materials with tailored properties. For example, sulfonylfluoride derivatives have been incorporated into polymeric matrices to enhance their thermal stability and chemical resistance. These materials are particularly useful in high-performance applications where durability and functionality are paramount.

The synthesis of Ethenesulfonyl fluoride typically involves fluorination reactions on ethylene sulfone precursors. These reactions require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic systems have improved the efficiency of these processes, making large-scale production more feasible. The availability of high-purity starting materials is crucial for downstream applications, particularly in pharmaceutical manufacturing.

In conclusion, Ethenesulfonyl fluoride (CAS No. 677-25-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in organic synthesis, particularly in the development of sulfonamide-based drugs and advanced materials, underscores its importance. As research continues to uncover new applications for this compound, its relevance is expected to grow further, driving innovation in both academia and industry.